Cas no 881995-73-9 ((R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate)

• Product Name: (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate
• CAS No: 881995-73-9
• MF: C₁₆H₂₀F₃NO₄
• MW: 347.329515457153
• CID: 841866
• Update Time: 2025-10-18

(R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro-, methyl ester, (bR)-
• (R)-Sitagliptin N-Boc-Methyl-Ester Impurity
• 3-(R)-Boc-amino-4-(2,4,5-trifluoro-phenyl)butyric acid methyl ester
• Benzenebutanoic acid,b-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro-, methyl ester,(bR)-
• Methyl (R)-b-(Boc-amino)-2,4,5-trifluorobenzenebutanoate
• INQCBWDBMIXHDN-SNVBAGLBSA-N
• Methyl (R)-beta-(Boc-amino)-2,4,5-triflurobenzenebutanoate
• (R)-methyl 3-(tert-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butyrate
• (R)-methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate
• (R)-Methyl-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoate
• Benzenebutanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluoro
• Methyl (βR)-β-[[(1,1-dimethylethoxy)carbonyl]amino]-2,4,5-trifluorobenzenebutanoate (ACI)
• (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate

• Inchi： 1S/C16H20F3NO4/c1-16(2,3)24-15(22)20-10(7-14(21)23-4)5-9-6-12(18)13(19)8-11(9)17/h6,8,10H,5,7H2,1-4H3,(H,20,22)/t10-/m1/s1
• InChI Key： INQCBWDBMIXHDN-SNVBAGLBSA-N
• SMILES： C(C1C=C(F)C(F)=CC=1F)[C@H](CC(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 442
• Topological Polar Surface Area: 64.599

Additional information on (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate

Comprehensive Overview of (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 881995-73-9)

The compound (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate (CAS No. 881995-73-9) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structure, featuring a t-butoxycarbonyl (Boc) protecting group and a 2,4,5-trifluorophenyl moiety, makes it a valuable building block for the development of bioactive molecules, particularly in the field of protease inhibitors and peptidomimetics. The R-configuration at the stereocenter further enhances its specificity in asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in interest around fluorinated compounds, driven by their enhanced metabolic stability and bioavailability. The presence of three fluorine atoms in the 2,4,5-trifluorophenyl group of this compound contributes to its lipophilicity and electronic effects, which are critical for optimizing drug-receptor interactions. Researchers frequently search for terms like "Boc-protected amino acid derivatives" and "fluorinated chiral intermediates", reflecting the compound's relevance in cutting-edge applications such as peptide-based therapeutics and small-molecule drug design.

The synthesis of (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate typically involves multi-step organic transformations, including asymmetric hydrogenation or enzymatic resolution to achieve the desired stereochemistry. Its methyl ester functionality offers versatility for further derivatization, such as hydrolysis to carboxylic acids or amide coupling reactions. This adaptability aligns with trending topics in green chemistry, where efficient and sustainable synthetic routes are prioritized. Searches for "chiral building blocks for drug synthesis" and "Boc deprotection conditions" highlight the compound's role in modern medicinal chemistry workflows.

From an analytical perspective, the characterization of this compound relies on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and enantiomeric excess. The Boc group is particularly advantageous due to its stability under basic conditions and ease of removal under mild acidic conditions, a feature often queried in forums discussing "protecting group strategies in peptide synthesis". Additionally, the compound's solid-state properties, such as crystallinity and melting point, are critical for process optimization in scale-up production.

Beyond pharmaceuticals, (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate has potential applications in agrochemicals and material science, where fluorinated compounds are increasingly explored for their unique physicochemical properties. The integration of computational chemistry tools for predicting its reactivity and interactions mirrors the industry's shift toward AI-driven molecular design, a hot topic in scientific communities. Frequently asked questions like "How to store Boc-protected compounds?" or "What solvents are suitable for fluorinated intermediates?" underscore the practical considerations for handling this specialty chemical.

In summary, (R)-Methyl 3-(t-butoxycarbonylamino)-4-(2,4,5-trifluorophenyl)butanoate exemplifies the intersection of chiral technology, fluorine chemistry, and peptide engineering. Its CAS No. 881995-73-9 serves as a key identifier for researchers sourcing high-quality intermediates for innovative projects. As the demand for targeted therapies and precision medicine grows, compounds like this will continue to play a pivotal role in advancing synthetic methodologies and therapeutic development.